Cas no 213475-46-8 (2H-Isoindole-2-aceticacid, 1,3-dihydro-a-(1-methylethyl)-1,3-dioxo-, hydrate (1:1))

• Product Name: 2H-Isoindole-2-aceticacid, 1,3-dihydro-a-(1-methylethyl)-1,3-dioxo-, hydrate (1:1)
• CAS No: 213475-46-8
• MF: C₁₃H₁₅NO₅
• MW: 265.261904001236
• CID: 242691
• Update Time: 2024-01-26

2H-Isoindole-2-aceticacid, 1,3-dihydro-a-(1-methylethyl)-1,3-dioxo-, hydrate (1:1) Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole-2-aceticacid, 1,3-dihydro-a-(1-methylethyl)-1,3-dioxo-, hydrate (1:1)
• 2H-Isoindole-2-aceticacid, 1,3-dihydro-a-(1-methylethyl)-1,3-dioxo-, monohydrate (9CI)
• 2H-Isoindole-2-acetic acid, 1,3-dihydro--alpha--(1-methylethyl)-1,3-dioxo-, monohydrate (9CI)

• Inchi： 1S/C13H13NO4.H2O/c1-7(2)10(13(17)18)14-11(15)8-5-3-4-6-9(8)12(14)16;/h3-7,10H,1-2H3,(H,17,18);1H2
• InChI Key： PIQRSQUFDVAJHW-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1C(C(C)C)C(O)=O.[H]O[H]

Computed Properties

• Exact Mass: 265.095
• Monoisotopic Mass: 265.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.7A^2